Cas no 1260903-04-5 (2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid)
1260903-04-5 structure
Product Name:2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid
CAS No:1260903-04-5
MF:C6H9F3O3
MW:186.129072904587
CID:2101378
Update Time:2023-08-03
2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid Chemical and Physical Properties
Names and Identifiers
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- 2-ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid
- 2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid
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- Inchi: 1S/C6H9F3O3/c1-2-3(5(11)12)4(10)6(7,8)9/h3-4,10H,2H2,1H3,(H,11,12)
- InChI Key: DXEGAQLAECWJMO-UHFFFAOYSA-N
- SMILES: FC(C(C(C(=O)O)CC)O)(F)F
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 166
- Topological Polar Surface Area: 57.5
2-Ethyl-4,4,4-trifluoro-3-hydroxybutanoic acid Related Literature
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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Xiao Liu,Jun Xu,Yinyun Lv,Wenyu Wu,Weisheng Liu,Yu Tang Dalton Trans., 2013,42, 9840-9846
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